Cas no 146337-39-5 (tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate)

• Product Name: tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate
• CAS No: 146337-39-5
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD31621086
• CID: 4601325
• PubChem ID: 10443811
• Update Time: 2025-07-19

tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (2R,6R)-REL-4-HYDROXY-2,6-DIMETHYLPIPERIDINE-1-CARBOXYLATE
• 1-Piperidinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, 1,1-dimethylethyl ester, (2R,6R)-rel-
• 1-Piperidinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, 1,1-dimethylethylester, (2a,4a,6b)-(±)-
• tert-butyl (2R,6R)-4-hydroxy-2,6-dimethylpiperidine-1-carboxylate
• AMY34560
• trans-2,6-Dimethyl-1-boc-4-hydroxypiperidine
• t-Butyl (2R,6R)-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate
• rel-(2R,6R)-4-Hydroxy-2,6-dimethylpiperidine-1-carboxylic acid tert-butyl ester
• 1-P
• tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate
• rel-(2R,6R)-1-Boc-2,6-dimethyl-4-hydroxy-piperidine
• (2R,6R)-rel-1-Boc-2,6-dimethyl-4-hydroxypiperidine
• 1-Piperidinecarboxylicacid,4-hydroxy-2,6-dimethyl-,1,1-dimethylethylester,(2R,6R)-rel-
• MFCD31620803
• trans-1-Boc-2,6-dimethyl-4-hydroxypiperidine
• 1-Piperidinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, 1,1-dimethylethylester, (2a,4a,6b)-(+/-)-
• CS-0052931
• rel-tert-butyl (2R,6R)-4-hydroxy-2,6-dimethylpiperidine-1-carboxylate
• 2857923-34-1
• AS-0661
• (2R,6R)-1-Boc-4-hydroxy-2,6-dimethyl-piperidine
• MFCD31621086
• Tert-butyl (2R,6R)-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate
• 146337-39-5
• AS-54297
• AKOS037644732
• P19790
• 1-Piperidinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, 1,1-dimethylethylester, (2a,4a,6b)-(A+/-)-
• P17726

• MDL： MFCD31621086
• Inchi： 1S/C12H23NO3/c1-8-6-10(14)7-9(2)13(8)11(15)16-12(3,4)5/h8-10,14H,6-7H2,1-5H3/t8-,9-/m1/s1
• InChI Key： RNQIRWQBYRTJPG-RKDXNWHRSA-N
• SMILES： OC1C[C@@H](C)N(C(=O)OC(C)(C)C)[C@H](C)C1

Computed Properties

• Exact Mass: 229.16779360 g/mol
• Monoisotopic Mass: 229.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.32
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 311.0±35.0 °C at 760 mmHg

tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate

Professional Introduction to Tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate (CAS No. 146337-39-5)

Tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate, with the CAS number 146337-39-5, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the piperidine class, which is well-known for its diverse pharmacological applications. The structural features of this molecule, particularly its tert-butyl substituent and the presence of hydroxyl groups at the 4-position and methyl groups at the 2- and 6-positions, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of this compound have been subjects of extensive study, given its relevance in developing novel therapeutic agents. The tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane interactions, while the hydroxyl and methyl groups introduce polar functionalities that can influence its binding affinity to biological targets. These structural attributes make Tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in piperidine derivatives due to their potential applications in treating various diseases. For instance, studies have shown that piperidine-based compounds can modulate enzyme activities and receptor interactions, which are crucial mechanisms in drug action. The specific configuration of Tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate may offer advantages in terms of selectivity and efficacy when compared to other analogs.

One of the most exciting areas of research involving this compound is its potential use as a scaffold for developing new pharmaceuticals. Researchers have been exploring its interactions with different biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes, which could be beneficial in treating metabolic disorders. Additionally, its ability to cross cell membranes efficiently makes it a valuable candidate for drug delivery systems.

The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy. Tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate has been subjected to various biochemical assays to evaluate its potential therapeutic effects. These assays have provided insights into its mechanism of action and have helped identify possible side effects. The compound's stability under different conditions has also been assessed, ensuring that it can be reliably used in both laboratory settings and potential clinical applications.

The structural flexibility of Tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate allows for modifications that can enhance its pharmacological properties. Researchers have been experimenting with different derivatives to optimize their binding affinity and reduce toxicity. These modifications are crucial steps in the drug development process, as they can significantly improve the overall effectiveness of a therapeutic agent. The compound's versatility makes it an attractive choice for further investigation.

In conclusion, Tert-butyl trans-4-hydroxy-2,6-dimethyl-piperidine-1-carboxylate (CAS No. 146337-39-5) is a compound with significant potential in the field of pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for developing new drugs. As research continues to uncover more about its properties and applications, this compound is likely to play an important role in future medical treatments.